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Compound of Interest

Compound Name: 1-Chloro-6-nitronaphthalene

Cat. No.: B15345885 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-6-nitronaphthalene
Disclaimer: This document provides safety and handling guidelines for 1-Chloro-6-
nitronaphthalene based on available data for structurally similar compounds, such as 1-

nitronaphthalene and other chlorinated and nitrated aromatic compounds. A specific Safety

Data Sheet (SDS) for 1-Chloro-6-nitronaphthalene was not available at the time of this

writing. It is imperative to consult a certified safety professional and review all available safety

information before handling this chemical.

Hazard Identification and Immediate Precautions
1-Chloro-6-nitronaphthalene is presumed to be a hazardous chemical. Based on data for

analogous compounds, it should be treated as harmful if swallowed, a skin and eye irritant, and

potentially causing respiratory irritation. It is also expected to be very toxic to aquatic life with

long-lasting effects.

Primary Hazards:

Acute Toxicity (Oral): Harmful if swallowed.

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.
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Respiratory Irritation: May cause respiratory irritation.

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.

Flammability: May be a flammable solid.[1]

Immediate Actions:

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

If inhaled: Move the person to fresh air and keep comfortable for breathing.

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do NOT induce

vomiting.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is critical to ensure personal safety when handling 1-Chloro-
6-nitronaphthalene. The following table summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected prior to use and

disposed of after

contamination. Use proper

glove removal technique to

avoid skin contact.[1]

Eyes/Face

Safety glasses with side-

shields or goggles, and a face

shield

To protect against dust

particles and splashes.[1]

Body
Laboratory coat or chemical-

resistant apron

To prevent skin contact with

the chemical.

Respiratory NIOSH-approved respirator

A respirator with a particulate

filter (N95 or higher) is

recommended, especially

when handling the solid form

where dust may be generated.

[3] Use in a well-ventilated

area or a chemical fume hood.

Feet Closed-toe shoes To protect feet from spills.

Operational Plan for Safe Handling
This step-by-step guide outlines the procedure for the safe handling of 1-Chloro-6-
nitronaphthalene in a laboratory setting.

3.1. Preparation:

Risk Assessment: Before starting any work, perform a thorough risk assessment for the

planned experiment.
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Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly. All

handling of 1-Chloro-6-nitronaphthalene should be performed within the fume hood.

Gather Materials: Assemble all necessary equipment, including PPE, weighing materials,

spatulas, and waste containers, inside the fume hood before opening the chemical container.

Emergency Equipment: Confirm the location and proper functioning of the nearest safety

shower, eyewash station, and fire extinguisher.

3.2. Handling:

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Weighing: If weighing the solid, do so carefully within the fume hood to minimize dust

generation. Use a tared container.

Dispensing: Handle the container and transfer the chemical with care to avoid spills.

Avoid Inhalation and Contact: Do not breathe dust or vapors. Avoid contact with skin and

eyes.

No Eating or Drinking: Do not eat, drink, or smoke in the laboratory area where this chemical

is handled.

3.3. Post-Handling:

Decontamination: Clean all equipment and the work surface within the fume hood thoroughly

after use.

Glove Removal: Remove gloves using the proper technique (without touching the outer

surface) and dispose of them in the designated chemical waste container.[1]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Disposal Plan
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Proper disposal of 1-Chloro-6-nitronaphthalene and its contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation:

Solid Waste: All solid 1-Chloro-6-nitronaphthalene waste, including contaminated gloves,

weighing paper, and disposable labware, should be placed in a clearly labeled, sealed, and

puncture-resistant hazardous waste container.

Liquid Waste: Solutions containing 1-Chloro-6-nitronaphthalene should be collected in a

separate, labeled hazardous waste container for halogenated organic waste.

4.2. Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "1-Chloro-6-nitronaphthalene," and the associated hazards (e.g., Toxic,

Environmental Hazard).

Storage: Store hazardous waste containers in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal company. Do not dispose of this chemical down the drain or in regular trash.

Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1-Chloro-6-
nitronaphthalene, from preparation to disposal.
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Caption: Workflow for the safe handling of 1-Chloro-6-nitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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